Cas no 170794-65-7 (N-[2-(Dimethylamino)ethyl]-4-iodobenzamide)

• Product Name: N-[2-(Dimethylamino)ethyl]-4-iodobenzamide
• CAS No: 170794-65-7
• MF: C₁₁H₁₅IN₂O
• MW: 318.154074907303
• CID: 2147818
• Update Time: 2023-08-03

N-[2-(Dimethylamino)ethyl]-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-dimethylaminoethyl)-4-iodobenzamide
• N-[2-(dimethylamino)ethyl]-4-iodobenzamide
• N-(2-dimethylaminoethyl)-4-iodo-benzamide
• CBMicro_011746
• Cambridge id 6217590
• Oprea1_603296
• YKTZMFBGMJVINK-UHFFFAOYSA-N
• SMSF0017347
• STK062294
• CB15245
• ST51018226
• Benzamide, N-[2-(dimethylamino)ethyl]-4-iodo-
• N-[2-(dimethylamino)ethyl](4-iodophenyl)carboxamide
• N-[2-(Dimethylamino)ethyl]-4-iodobenzamide

• Inchi： 1S/C11H15IN2O/c1-14(2)8-7-13-11(15)9-3-5-10(12)6-4-9/h3-6H,7-8H2,1-2H3,(H,13,15)
• InChI Key： YKTZMFBGMJVINK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(NCCN(C)C)=O

Computed Properties

• Exact Mass: 318.023
• Monoisotopic Mass: 318.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.299

Experimental Properties

• Density: 1.524
• Melting Point: 89.2 - 89.7 ° C (ethanol)
• Boiling Point: 394.6°C at 760 mmHg
• Flash Point: 192.4°C
• Refractive Index: 1.589
• LogP: 1.97350